Cas no 96846-75-2 (Butanoic acid,1,1,5-trimethylheptyl ester)

• Product Name: Butanoic acid,1,1,5-trimethylheptyl ester
• CAS No: 96846-75-2
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 809601
• PubChem ID: 3024707
• Update Time: 2025-04-19

Butanoic acid,1,1,5-trimethylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,1,1,5-trimethylheptyl ester
• 1,1,5-trimethylheptyl butyrate
• 2,6-dimethyloctan-2-yl butanoate
• EINECS 306-311-0
• 96846-75-2
• NS00065935
• DTXSID70914281

• Inchi： 1S/C14H28O2/c1-6-9-13(15)16-14(4,5)11-8-10-12(3)7-2/h12H,6-11H2,1-5H3
• InChI Key： XXNUYFMLMIVIND-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(C)(C)CCCC(C)CC

Computed Properties

• Exact Mass: 228.20900
• Monoisotopic Mass: 228.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.7

Experimental Properties

• Density: 0.866
• Boiling Point: 246.7°Cat760mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.433
• PSA: 26.30000
• LogP: 4.32470